Cas no 2015556-27-9 (2-(5-bromo-2-methylphenyl)ethyl(propyl)amine)

• Product Name: 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine
• CAS No: 2015556-27-9
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 6239814
• PubChem ID: 165500811
• Update Time: 2025-06-10

2-(5-bromo-2-methylphenyl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine
• 2015556-27-9
• EN300-1178977
• [2-(5-bromo-2-methylphenyl)ethyl](propyl)amine

• Inchi： 1S/C12H18BrN/c1-3-7-14-8-6-11-9-12(13)5-4-10(11)2/h4-5,9,14H,3,6-8H2,1-2H3
• InChI Key： MLSGXDFNMRJBBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CCNCCC

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine

Comprehensive Overview of 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine (CAS No. 2015556-27-9)

2-(5-bromo-2-methylphenyl)ethyl(propyl)amine (CAS No. 2015556-27-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and material science. This compound, characterized by its unique brominated aromatic structure and amine functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development, where its structural features offer promising avenues for innovation.

The molecular structure of 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine includes a 5-bromo-2-methylphenyl moiety, which is known for its electron-withdrawing properties, and an ethyl(propyl)amine side chain that enhances its reactivity and solubility. These attributes make it a valuable building block in the design of novel compounds targeting specific biological pathways. Recent studies have highlighted its role in the development of central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is of particular interest.

In the context of current research trends, 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine is often discussed alongside topics such as small molecule drug discovery, structure-activity relationship (SAR) studies, and high-throughput screening. These areas are highly relevant to modern pharmaceutical research, as they address the growing demand for more effective and targeted therapies. Additionally, the compound's CAS No. 2015556-27-9 is frequently searched in academic and industrial databases, reflecting its importance in ongoing scientific investigations.

From a synthetic chemistry perspective, the preparation of 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine involves multi-step organic reactions, including bromination, alkylation, and amination. These processes require precise control of reaction conditions to ensure high yield and purity, which are critical for its subsequent applications. The compound's stability under various conditions also makes it a reliable candidate for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

Beyond pharmaceuticals, 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine has potential applications in material science, particularly in the development of advanced polymers and coatings. Its aromatic and amine functionalities contribute to the mechanical and thermal properties of these materials, making them suitable for high-performance applications. This interdisciplinary relevance underscores the compound's versatility and broad utility across multiple scientific domains.

In summary, 2-(5-bromo-2-methylphenyl)ethyl(propyl)amine (CAS No. 2015556-27-9) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in drug discovery and material science, position it as a key player in contemporary research. As advancements in synthetic chemistry and molecular design continue to evolve, this compound is likely to remain at the forefront of innovation, addressing some of the most pressing challenges in modern science.